(2-methyl-2H-indazol-5-yl)boronic acid
Overview
Description
“(2-methyl-2H-indazol-5-yl)boronic acid” is a chemical compound with the molecular formula C8H9BN2O2 . It is a solid substance and is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound has a molecular weight of 175.98 .
Synthesis Analysis
The synthesis of “(2-methyl-2H-indazol-5-yl)boronic acid” involves a reaction with ethyl 5-bromoisoxazole-3-carboxylate in the presence of a 2nd generation xphos precatalyst and Cs2CO3 . The reaction mixture is stirred at 90°C under an inert atmosphere .Molecular Structure Analysis
The molecular structure of “(2-methyl-2H-indazol-5-yl)boronic acid” is characterized by the presence of boron, nitrogen, and oxygen atoms in addition to carbon and hydrogen . The specific arrangement of these atoms gives the compound its unique properties.Physical And Chemical Properties Analysis
“(2-methyl-2H-indazol-5-yl)boronic acid” is a solid substance . It has a predicted boiling point of 430.8±37.0 °C and a predicted density of 1.27±0.1 g/cm3 .Scientific Research Applications
Organic Synthesis and Homologation
(2-Methyl-2H-indazol-5-yl)boronic acid: is a valuable building block in organic synthesis. It is particularly useful in homologation processes where the boronic acid moiety is retained in the final product. This compound can be involved in conjunctive cross-coupling reactions and radical-polar crossover reactions, expanding the toolkit available to synthetic chemists .
Suzuki-Miyaura Cross-Coupling Reactions
One of the most prominent applications of boronic acids is in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in forming carbon-carbon bonds, essential for constructing complex organic molecules. The boronic acid group in 2-METHYLINDAZOLE-5-BORONIC ACID participates in these reactions, making it a crucial reagent for pharmaceutical synthesis and material science .
Sensing Applications
Boronic acids, including (2-methyl-2H-indazol-5-yl)boronic acid , are known for their ability to interact with diols and Lewis bases such as fluoride or cyanide anions. This interaction is the basis for various sensing applications, ranging from homogeneous assays to heterogeneous detection. The compound’s utility in sensing extends to biological labeling, protein manipulation, and the development of therapeutics .
Protein Manipulation and Cell Labeling
The interaction of boronic acids with proteins allows for their use in protein manipulation and cell labeling. This is particularly relevant in the field of glycobiology, where boronic acids can be used to label or modify glycoproteins, aiding in the study of cellular processes and disease states .
Therapeutic Development
2-METHYLINDAZOLE-5-BORONIC ACID: has potential applications in the development of therapeutics. Its structural motif is found in several marketed drugs with antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties. The compound’s versatility in chemical transformations makes it a candidate for drug discovery and design .
Material Science and Chromatography
In material science, (2-methyl-2H-indazol-5-yl)boronic acid can be used to modify surfaces or create polymers with specific binding properties. In chromatography, it can be employed as a stationary phase component to separate compounds based on their interaction with the boronic acid group, enhancing analytical capabilities .
Safety and Hazards
properties
IUPAC Name |
(2-methylindazol-5-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BN2O2/c1-11-5-6-4-7(9(12)13)2-3-8(6)10-11/h2-5,12-13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVNWFZDGOYSXJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=CN(N=C2C=C1)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90657108 | |
Record name | (2-Methyl-2H-indazol-5-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90657108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-methyl-2H-indazol-5-yl)boronic acid | |
CAS RN |
952319-71-0 | |
Record name | B-(2-Methyl-2H-indazol-5-yl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=952319-71-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Methyl-2H-indazol-5-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90657108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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